Cas no 71127-24-7 (Tetramethyl 5-(1H-pyridin-2-ylidene)cyclopenta-1,3-diene-1,2,3,4-tetracarboxylate)

• Product name: Tetramethyl 5-(1H-pyridin-2-ylidene)cyclopenta-1,3-diene-1,2,3,4-tetracarboxylate
• CAS No: 71127-24-7
• MF: C₁₈H₁₇NO₈
• MW: 375.329485654831
• CID: 2670650

Tetramethyl 5-(1H-pyridin-2-ylidene)cyclopenta-1,3-diene-1,2,3,4-tetracarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-[Pyridin-2(1H)-ylidene]-1,3-cyclopentadiene-1,2,3,4-tetracarboxylic acid tetramethyl ester
• Tetramethyl 5-(1H-pyridin-2-ylidene)cyclopenta-1,3-diene-1,2,3,4-tetracarboxylate

• Inchi： 1S/C18H17NO8/c1-24-15(20)11-10(9-7-5-6-8-19-9)12(16(21)25-2)14(18(23)27-4)13(11)17(22)26-3/h5-8,19H,1-4H3
• InChI Key： SHXOEZLOFMBJSN-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(=O)OC)C(C(=O)OC)=C(C(=O)OC)/C/1=C1/C=CC=CN/1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 816
• Topological Polar Surface Area: 117